Cas no 2230802-51-2 (tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate
• CAS No: 2230802-51-2
• MF: C₁₅H₂₅ClN₂O₃
• MW: 316.823603391647
• CID: 5164729
• PubChem ID: 137965626
• Update Time: 2025-06-14

tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-(chloromethyl)-3-methyl-2-oxoazetidin-1-yl]piperidine-1-carboxylate
• tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate

• Inchi： 1S/C15H25ClN2O3/c1-14(2,3)21-13(20)17-7-5-11(6-8-17)18-10-15(4,9-16)12(18)19/h11H,5-10H2,1-4H3
• InChI Key： BDDDFYHWFDDHKE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N2CC(CCl)(C)C2=O)CC1

Additional information on tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate (CAS No. 2230802-51-2)

The compound tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate (CAS No. 2230802-51-2) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperidine core and a 2-oxoazetidine moiety, makes it a valuable building block for the development of novel bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery, especially in the design of protease inhibitors and modulators of central nervous system (CNS) targets.

One of the key structural features of tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate is the presence of a chloromethyl group, which provides a reactive site for further functionalization. This characteristic has made it a subject of interest in click chemistry and structure-activity relationship (SAR) studies. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, making it a preferred choice for multi-step organic transformations. Recent publications have highlighted its utility in the synthesis of β-lactam derivatives, which are pivotal in antibiotic research.

In the context of current trends, the demand for high-purity synthetic intermediates like CAS No. 2230802-51-2 has surged, driven by advancements in precision medicine and combinatorial chemistry. The compound’s role in fragment-based drug design (FBDD) is particularly noteworthy, as it allows for the rapid assembly of diverse molecular scaffolds. Additionally, its compatibility with flow chemistry techniques aligns with the industry’s shift toward sustainable and scalable manufacturing processes.

From a regulatory perspective, tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate is classified as a non-hazardous material under standard handling conditions, though proper laboratory practices should always be followed. Its physicochemical properties, such as solubility in organic solvents and thermal stability, have been well-documented, facilitating its integration into automated synthesis platforms. These attributes make it a versatile candidate for high-throughput screening (HTS) libraries and medicinal chemistry optimization campaigns.

The synthesis of this compound typically involves multi-step organic reactions, including N-alkylation and cyclization strategies, often employing palladium-catalyzed cross-coupling or microwave-assisted synthesis for improved yields. Recent patents have explored its derivatives as potential kinase inhibitors, underscoring its relevance in oncology research. Furthermore, its chiral purity is critical for applications in asymmetric synthesis, where enantioselectivity is paramount.

As the pharmaceutical industry continues to prioritize small-molecule therapeutics, intermediates like CAS No. 2230802-51-2 are gaining traction in both academic and industrial settings. Its compatibility with green chemistry principles, such as reduced solvent usage and catalytic efficiency, further enhances its appeal. Future research directions may explore its utility in bioconjugation and prodrug development, leveraging its reactive handles for targeted delivery systems.

In summary, tert-butyl 4-3-(chloromethyl)-3-methyl-2-oxoazetidin-1-ylpiperidine-1-carboxylate represents a sophisticated tool for modern synthetic chemists. Its structural complexity and functional versatility position it at the forefront of drug discovery innovation, addressing pressing challenges in therapeutic development and molecular design. With ongoing advancements in computational chemistry and AI-driven synthesis planning, this compound is poised to play a pivotal role in the next generation of pharmaceutical breakthroughs.